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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrobenzonitrile

Cat. No.: B029917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties, synthesis,

and safety information for 2,3-Dichloro-6-nitrobenzonitrile (CAS No. 2112-22-3), a key

intermediate in pharmaceutical synthesis. The information is compiled from various scientific

and chemical data sources to support research and development activities.

Core Physicochemical Properties
2,3-Dichloro-6-nitrobenzonitrile is a brown solid compound with the molecular formula

C₇H₂Cl₂N₂O₂.[1][2][3] It is primarily utilized as an intermediate in the synthesis of various

pharmaceutical compounds, most notably Anagrelide.[1][2]

General and Computational Properties
The following table summarizes the key identifiers and computed properties for 2,3-Dichloro-6-
nitrobenzonitrile.
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Property Value Reference

CAS Number 2112-22-3 [2][4]

Molecular Formula C₇H₂Cl₂N₂O₂ [2][3][5]

Molecular Weight 217.01 g/mol [2][4][5]

Exact Mass 215.9493327 u [1]

IUPAC Name 2,3-dichloro-6-nitrobenzonitrile [5]

SMILES
[O-]--INVALID-LINK--

C1=CC=C(Cl)C(Cl)=C1C#N
[5]

InChI Key
RDFDRMZYAXQLRT-

UHFFFAOYSA-N
[3][5]

Topological Polar Surface Area 69.6 Å² [1]

XLogP3 2.7 [1]

Appearance Brown solid [1][2]

Experimental Physicochemical Data
This table presents the experimentally determined physical and chemical properties of the

compound.
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Property Value Reference

Melting Point 93-96 °C (lit.) [1][2][3]

Boiling Point 343.7 °C at 760 mmHg [1][2]

Density 1.6 ± 0.1 g/cm³ [1][2]

Flash Point 161.6 ± 27.9 °C [1]

Vapor Pressure 6.94E-05 mmHg at 25°C [1]

Refractive Index 1.616 [1]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Slightly)
[2]

Storage Conditions
Refrigerator, Sealed in dry,

Room Temperature
[1][2][6]

Synthesis and Experimental Protocols
2,3-Dichloro-6-nitrobenzonitrile can be synthesized from 1,2,3-trichloro-4-nitrobenzene.[1][2]

The process involves a cyanide exchange reaction.

Synthesis of 2,3-Dichloro-6-nitrobenzonitrile
Reactants:

1,2,3-trichloro-4-nitrobenzene

Copper (I) cyanide (CuCN)

Dimethylformamide (DMF)

Ferric chloride hexahydrate

Concentrated hydrochloric acid

Toluene
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Charcoal

Methanol

Procedure:

A solution of 1.831 kg of 1,2,3-trichloro-4-nitrobenzene and 0.861 kg of copper cyanide in

1.21 L of DMF is prepared.[1]

The mixture is heated to 155 °C for 2 hours and then allowed to cool to room temperature.[1]

A separate solution of 3.24 kg of ferric chloride hexahydrate, 0.806 L of concentrated

hydrochloric acid, and 4.87 L of water is added to the reaction mixture.[1]

The combined solution is heated to 65 °C for 20 minutes.[1]

After cooling, the mixture is stirred with 0.55 kg of charcoal and 4 L of toluene, and then

filtered.[1]

The organic phase is separated, and the aqueous phase is extracted with toluene.[1]

The combined toluene layers are washed sequentially with water and 6 N HCl, then dried

and concentrated to form a slurry.[1]

The slurry is dissolved in 1.5 L of methanol and stored at 5 °C for 24 hours to facilitate

crystallization.[1]

The final product, 2,3-Dichloro-6-nitrobenzonitrile, is collected by filtration, washed with

1.5 L of cold methanol, and dried at 40 °C.[1]
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Synthesis Workflow for 2,3-Dichloro-6-nitrobenzonitrile

1,2,3-trichloro-4-nitrobenzene
+

Copper Cyanide
+

DMF

Heat to 155°C for 2 hours

Add Ferric Chloride Hexahydrate,
Conc. HCl, and Water

Heat to 65°C for 20 mins

Cool, add Charcoal and Toluene.
Filter and separate organic phase.

Wash with H₂O and 6N HCl.
Dry and concentrate.

Dissolve in Methanol.
Store at 5°C for 24 hours.

2,3-Dichloro-6-nitrobenzonitrile
(Filter, wash with cold Methanol, dry)

Click to download full resolution via product page

Caption: Synthesis workflow for 2,3-Dichloro-6-nitrobenzonitrile.
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Role in Drug Development
2,3-Dichloro-6-nitrobenzonitrile is a crucial starting material for the synthesis of Anagrelide, a

drug used to treat thrombocythemia (a high number of platelets in the blood).[1][2] The logical

relationship highlights its position as a key intermediate in the production of this therapeutic

agent.

Role of 2,3-Dichloro-6-nitrobenzonitrile in Anagrelide Synthesis

1,2,3-trichloro-4-nitrobenzene

2,3-Dichloro-6-nitrobenzonitrile

Synthesis

Anagrelide

Further Synthesis Steps

Click to download full resolution via product page

Caption: Role as an intermediate in the synthesis of Anagrelide.

Safety Information
It is important to handle 2,3-Dichloro-6-nitrobenzonitrile with appropriate safety precautions.

GHS Hazard Information
Hazard Statements: H315 (Causes skin irritation).[1] The compound may also cause eye

irritation and respiratory irritation.[7]
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Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P321, P332+P313, P337+P313, P362, P403+P233, P405, and

P501.[1]

Hazard Codes: Xi (Irritant).[2]

This guide is intended for research and development purposes only. All handling and

experimental procedures should be conducted by trained professionals in a suitable laboratory

setting, adhering to all relevant safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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